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Compound of Interest

Compound Name: 2-Thiophenemethanol

Cat. No.: B153580

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of 2-Thiophenemethanol (CAS No. 636-72-6), a common laboratory chemical.

Key Safety and Hazard Information

2-Thiophenemethanol is classified as hazardous. It is harmful if swallowed, in contact with
skin, or if inhaled.[1][2] It is also known to cause skin and serious eye irritation and may cause
respiratory irritation.[1][2] Adherence to safety protocols is crucial when handling this
substance.
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Property Value Source
Molecular Formula C5H60S [3]
Molecular Weight 114.17 g/mol
Appearance Light yellow liquid
Boiling Point 206 - 207 °C (402.8 - 404.6 °F)
@ 761 mmHg
Flash Point > 110 °C (> 230 °F)
Density 1.205 g/mL at 25 °C

Storage Temperature

2-8°C

Hazard Classifications

Acute oral, dermal, and
inhalation toxicity (Category 4),
Skin and eye irritation
(Category 2), Specific target
organ toxicity (single exposure)
- Respiratory system (Category
3)

Experimental Protocols: Spill and Waste

Management

Personal Protective Equipment (PPE): Before handling 2-Thiophenemethanol, ensure the

following PPE is worn:

Spill Cleanup Procedure: In the event of a spill, follow these steps:

Hand Protection: Protective gloves.

Skin and Body Protection: Wear suitable protective clothing.

Eye/Face Protection: Tight-sealing safety goggles and a face shield.

Respiratory Protection: Use a dust mask type N95 (US) or equivalent.
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e Ensure Adequate Ventilation: Work in a well-ventilated area.
o Contain the Spill: Use an inert absorbent material to soak up the chemical.
o Collect Waste: Place the absorbed material into suitable, closed containers for disposal.

Waste Disposal Protocol: All chemical waste must be disposed of through an approved
environmental management program.

o Containerize Waste: Place all 2-Thiophenemethanol waste, including contaminated
absorbent materials, into clearly labeled, sealed containers.

o Labeling: Ensure containers are properly labeled with the chemical name and any
associated hazards.

o Contact Waste Disposal Service: Arrange for pickup and disposal by a licensed hazardous
waste disposal company. Do not dispose of this chemical into the environment or down the
drain.

Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of 2-
Thiophenemethanol.
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@-Thiophenemethanol Waste Ge@

Step 1: Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

Is there a spill?

Step 2a: Absorb with Inert Material
Step 2b: Place Waste in Labeled, Sealed Container

Step 3a: Place in Labeled, Sealed Container
Step 4: Store in Designated Hazardous Waste Area

Step 5: Arrange for Professional Disposal

@oper Disposal CompE’
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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